Cas no 883794-38-5 (1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone)

• Product Name: 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone
• CAS No: 883794-38-5
• MF: C₂₃H₂₉NO₂
• MW: 351.481866598129
• CID: 4663797
• Update Time: 2025-10-21

1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone
• 1-Propanone, 1-(4-cyclohexylphenyl)-3-[(4-ethoxyphenyl)amino]-
• 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone

• Inchi： 1S/C23H29NO2/c1-2-26-22-14-12-21(13-15-22)24-17-16-23(25)20-10-8-19(9-11-20)18-6-4-3-5-7-18/h8-15,18,24H,2-7,16-17H2,1H3
• InChI Key： DMEMFOVAYIMVSC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2CCCCC2)C=C1)(=O)CCNC1=CC=C(OCC)C=C1

Additional information on 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone

Professional Introduction to Compound with CAS No. 883794-38-5 and Product Name: 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone

The compound identified by the CAS number 883794-38-5 and the product name 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both cyclohexyl and ethoxy substituents in its framework suggests a unique set of chemical properties that make it a promising candidate for further investigation.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone molecule, with its aromatic and aliphatic components, exhibits characteristics that are conducive to interaction with biological targets. This dual functionality is particularly intriguing, as it allows for selective binding to specific receptors or enzymes, which is a critical factor in drug efficacy and safety.

In the context of modern pharmaceutical research, the synthesis and characterization of such compounds are essential steps toward developing new treatments for various diseases. The CAS No. 883794-38-5 provides a unique identifier for this compound, facilitating its study and comparison with other molecules in databases and literature. The structural features of this compound, including the 4-cyclohexylphenyl and 4-ethoxyanilino groups, contribute to its distinct chemical profile, which may influence its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of aromatic rings with an aliphatic side chain creates a versatile platform that can be modified to enhance specific biological activities. For instance, modifications at the 1-propanone moiety could lead to improved solubility or metabolic stability, while alterations at the aromatic rings might optimize binding affinity to biological targets. Such flexibility underscores the importance of exploring derivatives of this compound to uncover novel pharmacological entities.

Current advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone with greater accuracy. Molecular modeling techniques can simulate interactions between this compound and biological targets, providing insights into its mechanism of action. These simulations are invaluable in guiding experimental design and reducing the time required for drug development. By leveraging computational tools alongside traditional wet chemistry methods, scientists can accelerate the discovery process significantly.

The pharmaceutical industry has increasingly recognized the value of interdisciplinary approaches in drug development. The integration of organic synthesis, medicinal chemistry, and computational biology has led to more efficient pipelines for bringing new drugs to market. Within this framework, compounds like 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone serve as important building blocks for innovative therapies. Their unique structural features make them suitable for targeting a wide range of diseases, from oncology to neurodegenerative disorders.

Recent publications have begun to explore the synthetic pathways for constructing analogs of this compound. The availability of CAS No. 883794-38-5 as a reference point has facilitated these studies by providing a standardized identifier for researchers worldwide. The synthesis often involves multi-step reactions that require careful optimization to achieve high yields and purity. Advances in catalytic methods have also contributed to more sustainable synthetic routes, reducing waste and energy consumption during production.

The biological evaluation of such compounds is equally critical in determining their therapeutic potential. Initial studies may focus on assessing their interaction with enzymes or receptors using biochemical assays. These experiments can provide preliminary data on their efficacy and selectivity before moving on to more complex preclinical models. The combination of cyclohexyl and ethoxy groups in 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone may confer specific advantages in these interactions, making it an attractive candidate for further exploration.

In conclusion, the compound identified by CAS No. 883794-38-5 and named 1-(4-Cyclohexylphenyl)-3-(4-ethoxyanilino)-1-propanone represents a promising area of research within pharmaceutical chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with tailored biological activities. As research continues to progress, it is likely that derivatives of this compound will emerge as valuable tools in treating various medical conditions. The ongoing collaboration between synthetic chemists, biologists, and computer scientists will be instrumental in realizing this potential fully.